5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-hydroxypyrimidine, 95%

• IUPAC Name: ethyl 2-fluoro-4-(2-oxo-1H-pyrimidin-5-yl)benzoate
• InChI: InChI=1S/C13H11FN2O3/c1-2-19-12(17)10-4-3-8(5-11(10)14)9-6-15-13(18)16-7-9/h3-7H,2H2,1H3,(H,15,16,18)
• InChI Key: VSIFBESPOHAZTH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=C(C=C1)C2=CNC(=O)N=C2)F
• Molecular Formula: C13H11FN2O3
• DSSTOX Substance ID: DTXSID50686873
• Molecular Weight: 262.24 g/mol
• CAS RN: 1111104-20-1

Description

5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-hydroxypyrimidine, or 5-EFC-2HOP, is a synthetic compound that has been studied for its potential applications in the fields of medicinal chemistry and biochemistry. This compound has been found to exhibit a variety of biochemical and physiological effects, and has been used in a number of laboratory experiments.

Scientific Research Applications

5-EFC-2HOP has been studied for its potential applications in medicinal chemistry and biochemistry. For example, it has been used in a number of laboratory experiments to study the effects of drugs and other compounds on various biochemical and physiological processes. It has also been used to study the mechanisms of action of various compounds, and to investigate the effects of drugs on cellular and molecular processes.

Mechanism of Action

The mechanism of action of 5-EFC-2HOP is not yet fully understood, but it is believed to involve the inhibition of certain enzymes involved in metabolic pathways. Specifically, it has been found to inhibit the activity of enzymes involved in the metabolism of carbohydrates, proteins, and lipids. This inhibition of enzymes leads to changes in the levels of certain metabolites in the body, which can then lead to changes in cellular and molecular processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-EFC-2HOP have been studied in a number of laboratory experiments. It has been found to have a variety of effects on metabolic pathways, including the inhibition of certain enzymes involved in the metabolism of carbohydrates, proteins, and lipids. In addition, it has been found to have anti-inflammatory, antioxidant, and anti-tumor effects.

Advantages and Limitations for Lab Experiments

The major advantage of using 5-EFC-2HOP in laboratory experiments is that it is relatively easy to synthesize and is relatively stable. In addition, it has been found to be non-toxic and has a low cost. However, there are some limitations to using 5-EFC-2HOP in laboratory experiments. For example, it has been found to have a relatively short half-life, which can limit its use in long-term experiments. In addition, it has been found to be relatively weakly active, which may limit its use in certain types of experiments.

Future Directions

Given its potential applications in medicinal chemistry and biochemistry, there are a number of potential future directions for research involving 5-EFC-2HOP. These include further investigation into its mechanism of action, as well as its effects on metabolic pathways, cellular and molecular processes, and its potential therapeutic applications. Additionally, further research could be conducted to investigate the potential of 5-EFC-2HOP as an inhibitor of certain enzymes involved in metabolic pathways, as well as to investigate its potential as an anti-inflammatory, antioxidant, and anti-tumor agent. Finally, further research could be conducted to investigate the potential of 5-EFC-2HOP as a drug delivery system, as well as to investigate its potential for use in drug-drug interactions.

Synthesis Methods

The synthesis of 5-EFC-2HOP can be achieved through a series of steps. The first step involves the reaction of 4-bromo-3-fluorobenzaldehyde with ethyl chloroformate to form the ethoxycarbonyl derivative. This intermediate is then reacted with 2-hydroxy-5-chloropyrimidine to form 5-EFC-2HOP. The reaction is carried out in the presence of a base such as potassium carbonate, and the reaction is typically completed in a few hours.